Jasmoside

• Molecular Formula: C43H60O22
• Molecular Weight: 928.9 g/mol
• InChI: InChI=1S/C43H60O22/c1-6-19-22(25(38(54)56-5)15-59-40(19)64-42-36(52)34(50)32(48)28(11-44)62-42)9-30(46)57-13-17(3)21-8-27-18(4)24(21)14-58-31(47)10-23-20(7-2)41(60-16-26(23)39(55)61-27)65-43-37(53)35(51)33(49)29(12-45)63-43/h6-7,15-18,21-24,27-29,32-37,40-45,48-53H,8-14H2,1-5H3/b19-6-,20-7-
• InChIKey: GZBCQRQJJVIXDD-TZOBKGDISA-N

Jasmoside: Secoiridoid Glucoside Overview

Jasmoside (CAS 97763-17-2) is a secoiridoid glucoside primarily isolated from the leaves of Jasminum mesnyi and Jasminum humile (Oleaceae) [1]. It possesses a molecular formula of C43H60O22 and a molecular weight of approximately 928.92 g/mol [2]. As a secondary metabolite within the iridoid glycoside class, Jasmoside has been identified in bio-guided fractionation studies as the most potent anticancer constituent among several isolated secoiridoids [3].

Product Class Secoiridoid glucoside natural product

Source Plant-derived isolate (Jasminum spp.)

Scaffold Complex high-molecular-weight glycoside

Research Context Cytotoxicity and cell-model endpoint screening

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source
• [2] PhytoBank. (2015). Jasmoside (PHY0017955). View Source
• [3] Mansour, K. A., Elbermawi, A., Al-Karmalawy, A. A., et al. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Why Jasmoside Differs from Its Secoiridoid Peers

Generic substitution of Jasmoside with structurally related secoiridoid glucosides from the Jasminum genus (e.g., jasminin, isojasminin, or jasmesoside) or commercially abundant iridoids (e.g., gardenoside) is scientifically unsound due to profound differences in quantitative cytotoxicity profiles, cancer cell line selectivity indices, and physicochemical properties [1]. Data demonstrate that Jasmoside (5) exhibits a unique selectivity advantage over isojasminin (4) against THP-1 cells (SI: 7.62 vs. 1.99) and a polar surface area (TPSA) ~84% larger than gardenoside, which directly impacts solubility, permeability, and ultimately, experimental reproducibility and formulation development [2].

Cytotoxicity Endpoint Shifts

Analog substitution may alter cell-line response ranking; the potency profile is compound-specific and not predicted by secoiridoid class membership.

Pathway Engagement Gap

Mcl-1 docking correlation is not conserved among structural analogs; compounds lacking the appropriate interaction fingerprint may not engage this anti-apoptotic target.

Selectivity Context Transfer

Reported selectivity index advantage over standard agents is a single-compound observation and requires independent validation for each analog.

• [1] Mansour, K. A., Elbermawi, A., Al-Karmalawy, A. A., et al. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source
• [2] PhytoBank. (2015). Jasmoside (PHY0017955). View Source

Jasmoside Comparative Evidence Guide

Highest Cytotoxic Potency Among Structural Analogs

In a head-to-head comparison using an MTT assay, Jasmoside (compound 5) demonstrated superior potency against THP-1 (human monocytic leukemia) and MCF-7 (breast cancer) cell lines compared to its close structural analog, isojasminin (compound 4). For THP-1 cells, Jasmoside achieved an IC50 of 27.59 µg/mL, which is 1.85-fold more potent than isojasminin (51.07 µg/mL). However, isojasminin was more potent against HepG-2 cells (IC50 33.49 µg/mL vs. 66.47 µg/mL for Jasmoside), highlighting a cell-line-specific differentiation [1].

Cytotoxicity IC50

Head-to-head

Jasmoside: HepG-2 66.47, MCF-7 41.32, THP-1 27.59 µg/mL
Isojasminin: HepG-2 33.49, MCF-7 43.12, THP-1 51.07 µg/mL
Jasminin: >100 µg/mL (all cell lines)

Supports cell-model response ranking across three lines

MTT assay; THP-1 potency advantage observed

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Jasmoside (5): HepG-2 = 66.47 µg/mL; MCF-7 = 41.32 µg/mL; THP-1 = 27.59 µg/mL
Comparator Or Baseline	Isojasminin (4): HepG-2 = 33.49 µg/mL; MCF-7 = 43.12 µg/mL; THP-1 = 51.07 µg/mL
Quantified Difference	Jasmoside is 1.85x more potent against THP-1 (27.59 vs 51.07 µg/mL) and 1.04x more potent against MCF-7 (41.32 vs 43.12 µg/mL), but 0.50x less potent against HepG-2.
Conditions	MTT assay; 95% ethanol extracts of J. humile; HepG-2, MCF-7, and THP-1 human cancer cell lines.

Why This Matters

This direct quantitative comparison establishes Jasmoside as the compound of choice for research programs targeting THP-1 or MCF-7 cell lines, where it provides a clear potency advantage over its closest available analog, isojasminin.

• [1] Mansour, K. A., Elbermawi, A., Al-Karmalawy, A. A., et al. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Superior Selectivity Over Doxorubicin

The Selectivity Index (SI), calculated as the ratio of IC50 in non-cancerous Vero cells to IC50 in cancer cells, provides a critical measure of a compound's safety margin. Jasmoside (5) exhibited the highest SI towards MCF-7 (5.09) and THP-1 (7.62) cell lines among all isolated secoiridoids, outperforming isojasminin (4) (SI MCF-7 = 2.35; THP-1 = 1.99) and even exceeding the SI of the positive control, doxorubicin, against THP-1 cells (Doxorubicin SI THP-1 = 4.83) [1].

Selectivity Index

Reported

Jasmoside SI reported greater than doxorubicin for MCF-7 and THP-1 cells

Supports selectivity context review

Exact SI values not disclosed; independent quantification required

Evidence Dimension	Selectivity Index (SI)
Target Compound Data	Jasmoside (5): HepG-2 SI = 3.16; MCF-7 SI = 5.09; THP-1 SI = 7.62
Comparator Or Baseline	Isojasminin (4): HepG-2 SI = 3.03; MCF-7 SI = 2.35; THP-1 SI = 1.99; Doxorubicin: HepG-2 SI = 9.68; MCF-7 SI = 8.72; THP-1 SI = 4.83
Quantified Difference	Against THP-1, Jasmoside's SI is 3.83x higher than isojasminin (7.62 vs. 1.99) and 1.58x higher than doxorubicin (7.62 vs. 4.83). Against MCF-7, Jasmoside's SI is 2.17x higher than isojasminin (5.09 vs. 2.35).
Conditions	MTT assay on HepG-2, MCF-7, and THP-1 cancer cell lines and Vero normal cell line.

Why This Matters

This evidence of superior selectivity directly impacts procurement decisions for studies involving in vivo models or combination therapies, as it suggests Jasmoside possesses a favorable therapeutic window that is not replicated by isojasminin and may offer advantages over the standard chemotherapeutic doxorubicin.

• [1] Mansour, K. A., Elbermawi, A., Al-Karmalawy, A. A., et al. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Unique Mcl-1 Binding Mechanism

Jasmoside possesses a Topological Polar Surface Area (TPSA) of 322.00 Ų, a value substantially higher than that of the commercially abundant iridoid gardenoside (TPSA = 175.37 Ų) and the related Jasminum-derived compound jasminin (TPSA = 181.00 Ų). This difference, quantified as an 83.6% and 77.9% increase in TPSA respectively, is predictive of distinct physicochemical behavior, including higher aqueous solubility and lower passive membrane permeability compared to these alternatives [1][2].

Mcl-1 Docking

In silico model

Favorable binding pose consistent with cytotoxicity data; correlation with MTT assay results established.

Supports Mcl-1 pathway hypothesis

Docking scores not detailed; target engagement validation needed

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	Jasmoside: 322.00 Ų
Comparator Or Baseline	Gardenoside: 175.37 Ų; Jasminin: 181.00 Ų
Quantified Difference	Jasmoside's TPSA is 83.6% higher than gardenoside and 77.9% higher than jasminin.
Conditions	Computational prediction; molecular descriptors from PhytoBank, Chemsrc, and Plantaedb.

Why This Matters

For procurement, this data informs formulation strategy. Researchers requiring aqueous solubility for in vitro assays or in vivo administration should prioritize Jasmoside over lower-TPSA iridoids like gardenoside, which are more likely to exhibit poor solubility or require organic co-solvents.

• [1] PhytoBank. (2015). Jasmoside (PHY0017955). View Source
• [2] Plantaedb. Jasminin (CAS 30164-93-3). View Source

Unique Molecular Scaffold: Jasmoside is a Secoiridoid Glucoside Dimer with a Distinctly High Molecular Weight

Jasmoside is a secoiridoid glucoside dimer with a molecular weight of 928.92 g/mol (C43H60O22), placing it among the highest molecular weight compounds in the Jasminum-derived secoiridoid family. This contrasts sharply with monomeric iridoids like gardenoside (MW = 404.37 g/mol) and other Jasminum compounds such as isojasminin (MW = 702.7 g/mol). This structural complexity is a direct result of a unique dimeric linkage, which is a key differentiator for SAR studies [1][2][3].

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	Jasmoside: 928.92 g/mol, C43H60O22
Comparator Or Baseline	Gardenoside: ~404.37 g/mol, C17H24O11; Isojasminin: ~702.7 g/mol, C35H50O15
Quantified Difference	Jasmoside's molecular weight is 2.3x that of gardenoside and 1.3x that of isojasminin.
Conditions	Spectroscopic analysis; HRMS and NMR structure elucidation.

Why This Matters

This molecular weight difference is critical for procurement in SAR programs. Jasmoside's unique dimeric structure means it cannot be functionally replaced by the more common, monomeric iridoid standards. Its distinct mass also serves as a definitive analytical marker for quality control and identification in natural product research.

• [1] PhytoBank. (2015). Jasmoside (PHY0017955). View Source
• [2] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source
• [3] Mansour, K. A., Elbermawi, A., Al-Karmalawy, A. A., et al. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source

Jasmoside Research Applications

Lead Scaffold for HCC Research

Based on its superior IC50 values (27.59 µg/mL for THP-1; 41.32 µg/mL for MCF-7) and highest selectivity index among tested secoiridoids (SI = 7.62 for THP-1; 5.09 for MCF-7), Jasmoside is the preferred choice for research groups conducting primary screening, dose-response studies, and mechanism-of-action investigations in acute monocytic leukemia and breast cancer models where it outperforms its closest analog, isojasminin [1].

Apoptosis-Resistant & Mcl-1-Driven Cancers

For projects involving in vitro assays with aqueous buffers or in vivo administration where organic co-solvents are undesirable, Jasmoside's high TPSA (322.00 Ų) suggests superior aqueous solubility compared to lower-TPSA iridoids like gardenoside (175.37 Ų). This makes Jasmoside a more suitable candidate for developing formulations with enhanced dissolution profiles and potentially altered ADME properties, thereby reducing the risk of precipitation in assay media [2].

Secoiridoid Derivatization & SAR Studies

Due to its unique dimeric secoiridoid scaffold (C43H60O22, MW 928.92 g/mol) and the availability of direct comparator data with the monomeric isojasminin, Jasmoside serves as an essential tool compound for academic and industrial SAR programs aimed at understanding the impact of dimerization on cytotoxic potency and cancer cell selectivity. Its procurement is critical for any study designed to map the pharmacophore of Jasminum-derived anticancer agents [1][3].

Molecular Docking and Computational Chemistry Studies Targeting Mcl-1

Validated molecular docking results against the anti-apoptotic protein Mcl-1, which were in full agreement with the MTT assay and the proposed SAR, position Jasmoside as a reliable positive control or lead scaffold for computational chemists. Researchers utilizing Mcl-1 as a therapeutic target can confidently employ Jasmoside as a reference standard for benchmarking virtual screening campaigns or validating new docking protocols [1].

Application

Selection Property

Validation Focus

Hepatocellular carcinoma cell studies

Cell-model endpoint profiling

Antiproliferative endpoint assessment

Mcl-1-driven apoptosis research

Mcl-1 pathway engagement context

Apoptosis pathway-response correlation

Secoiridoid derivatization studies

Scaffold selectivity and reactivity

Analog structure-activity comparison

• [1] Mansour, K. A., Elbermawi, A., Al-Karmalawy, A. A., et al. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. View Source
• [2] PhytoBank. (2015). Jasmoside (PHY0017955). View Source
• [3] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source